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Compound of Interest

Compound Name: Sodium hexafluorophosphate

Cat. No.: B108198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective

handling of air-sensitive sodium hexafluorophosphate (NaPF₆). Adherence to these

procedures is critical to ensure personnel safety, maintain the integrity of the compound, and

achieve reliable experimental outcomes.

Introduction
Sodium hexafluorophosphate (NaPF₆) is a white crystalline powder that is highly sensitive to

moisture and air.[1] It readily deliquesces and decomposes upon contact with water or water

vapor, releasing hazardous substances such as hydrogen fluoride (HF).[1] Due to its properties

as an electrolyte, it is a key component in electrochemical research, particularly in the

development of sodium-ion batteries. Proper handling under inert atmosphere is mandatory to

prevent decomposition and ensure safety.

Health and Safety Information
Hazard Summary:

Corrosive: Causes severe skin burns and eye damage.
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Harmful if Swallowed or Inhaled: Can cause irritation to the gastrointestinal and respiratory

tracts.

Reacts with Moisture: Reacts with water to produce highly toxic and corrosive hydrogen

fluoride (HF) gas.[2]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are required.

Skin Protection: Flame-resistant lab coat and chemically resistant gloves (e.g., nitrile or

neoprene) are mandatory.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a fume hood or glovebox. If exposure to dust or decomposition products is possible, a

respirator may be necessary.

Quantitative Data
Solubility of Sodium Hexafluorophosphate
The solubility of NaPF₆ in various solvents is a critical parameter for its application, particularly

in electrolyte formulations. While precise quantitative data is not always readily available, the

following table summarizes its solubility characteristics.
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Solvent Solubility Remarks

Water Very Soluble Reacts to form HF.[3]

Methanol Soluble

Ethanol Soluble

Acetone Soluble

Propylene Carbonate (PC) Soluble
Commonly used as an

electrolyte solvent.[4]

Ethylene Carbonate (EC) Soluble
Often used in combination with

other carbonates.[5][6]

Dimethyl Carbonate (DMC) Soluble
Frequently used as a co-

solvent in electrolytes.[7]

Acetonitrile (AN) Soluble
Used in electrochemical

studies.[8]

Hydrolysis and Decomposition of Sodium
Hexafluorophosphate
The primary concern when handling NaPF₆ is its reaction with moisture, which leads to the

formation of hazardous byproducts. The rate of hydrolysis is influenced by several factors.

Factor Effect on Hydrolysis Rate Remarks

Water Content
Increases with higher water

content

Even trace amounts of water

(<20 ppm) can lead to the

formation of HF.[2]

Temperature
Increases with higher

temperature

Thermal decomposition is

accelerated in the presence of

moisture.

Counter-ion
The rate of PF₆⁻ hydrolysis is

cation-dependent

The hydrolysis rate follows the

order Li⁺ > Na⁺ > K⁺.[9]
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Decomposition Products: The reaction of NaPF₆ with water proceeds through a series of

hydrolysis steps, leading to the formation of various species, including:

Hydrogen Fluoride (HF)[2]

Difluorophosphate (PO₂F₂⁻)[10]

Monofluorophosphate (PO₃F⁻)[10]

Experimental Protocols
Protocol for Weighing and Transferring NaPF₆ in a
Glovebox
A glovebox provides the most secure environment for handling highly air- and moisture-

sensitive materials like NaPF₆.

Materials:

Inert atmosphere glovebox (<1 ppm O₂ and H₂O)

Analytical balance (located inside the glovebox)

Spatulas and weighing paper/boats

Vials with airtight caps

Anti-static gun (optional, but recommended)

Procedure:

Preparation: Ensure all necessary equipment (spatulas, vials, weighing paper) are inside the

glovebox antechamber. Cycle the antechamber at least three times to remove air and

moisture before transferring items into the main chamber.

Tare the Vial: Place an empty, labeled vial with its cap on the analytical balance and tare the

weight.
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Dispense NaPF₆: Using a clean, dry spatula, carefully transfer the desired amount of NaPF₆

from its storage container onto a weighing paper or directly into the tared vial.

Minimize Dust: Handle the powder gently to minimize the generation of airborne dust within

the glovebox.

Record Weight: Place the vial containing the NaPF₆ on the balance and record the weight.

Seal the Vial: Immediately and securely cap the vial to prevent any atmospheric

contamination.

Clean-up: Carefully clean any spilled NaPF₆ powder using a dedicated brush and dustpan or

a glovebox-compatible vacuum cleaner. Dispose of waste in a designated, sealed container

within the glovebox.

Protocol for Setting up a Reaction with NaPF₆ using a
Schlenk Line
A Schlenk line is a versatile tool for handling air-sensitive reagents when a glovebox is not

available or practical.

Materials:

Schlenk line with a dual vacuum/inert gas manifold

Schlenk flask and other appropriate glassware

Septa, needles, and cannulas

Heat gun

Vacuum pump and cold trap (e.g., liquid nitrogen)

Procedure:

Glassware Preparation: Assemble the reaction glassware (e.g., Schlenk flask with a stir bar)

and flame-dry all parts under vacuum using a heat gun to remove adsorbed moisture. Allow

the glassware to cool to room temperature under vacuum.
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Inert Atmosphere Introduction: Backfill the cooled glassware with a high-purity inert gas (e.g.,

argon or nitrogen) from the Schlenk line. Repeat the vacuum/inert gas cycle at least three

times to ensure a thoroughly inert atmosphere.

Solid Addition:

Method A (for less sensitive additions): Under a positive flow of inert gas, briefly remove a

stopper from the Schlenk flask and quickly add the pre-weighed NaPF₆ via a powder

funnel.[11] Replace the stopper and immediately perform another vacuum/inert gas cycle

to remove any air that may have entered.

Method B (for highly sensitive additions): Weigh the NaPF₆ into a solid addition tube inside

a glovebox.[12] Attach the sealed addition tube to the Schlenk flask. Evacuate and backfill

the connection with inert gas. Then, rotate the addition tube to dispense the solid into the

reaction flask.[12]

Solvent Addition: Transfer anhydrous, degassed solvent into the reaction flask via a cannula

or a gas-tight syringe.

Reaction: Proceed with the reaction under a positive pressure of inert gas, which can be

monitored via an oil bubbler on the Schlenk line.
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Caption: Workflow for weighing and transferring NaPF₆ in a glovebox.
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Caption: Workflow for setting up a reaction with NaPF₆ using a Schlenk line.
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Caption: Simplified hydrolysis pathway of NaPF₆.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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